![molecular formula C8H8INO B3211430 2-Amino-5-iodo-3-methylbenzaldehyde CAS No. 108857-26-7](/img/structure/B3211430.png)
2-Amino-5-iodo-3-methylbenzaldehyde
Overview
Description
2-Amino-5-iodo-3-methylbenzaldehyde (AIMBA) is a chemical compound that has gained significant attention in the scientific research community due to its unique properties and potential applications. AIMBA is a yellow powder that is soluble in organic solvents such as ethanol, acetone, and chloroform. This compound has a molecular weight of 295.05 g/mol and a melting point of 114-115°C.
Mechanism of Action
The mechanism of action of 2-Amino-5-iodo-3-methylbenzaldehyde is not yet fully understood. However, it is believed that this compound exerts its anti-cancer activity by inducing apoptosis (programmed cell death) in cancer cells. This compound has also been found to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In addition to its anti-cancer, anti-inflammatory, and anti-microbial properties, this compound has also been found to exhibit antioxidant activity. This compound has also been found to modulate the expression of certain genes that are involved in various physiological processes.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-Amino-5-iodo-3-methylbenzaldehyde in lab experiments is its potent anti-cancer activity. This compound has been found to be effective against various cancer cell lines, making it a promising candidate for the development of new anti-cancer drugs. However, one of the limitations of using this compound in lab experiments is its low solubility in aqueous solutions, which can make it difficult to use in certain assays.
Future Directions
There are several future directions for the study of 2-Amino-5-iodo-3-methylbenzaldehyde. One of the most promising directions is the development of new anti-cancer drugs based on this compound. In addition, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other scientific research fields, such as anti-inflammatory and anti-microbial agents. Finally, the development of new synthesis methods for this compound that improve its solubility and purity could also be an important future direction.
Scientific Research Applications
2-Amino-5-iodo-3-methylbenzaldehyde has been widely studied for its potential applications in various scientific research fields. One of the most significant applications of this compound is in the field of medicinal chemistry. This compound has been found to exhibit potent anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. In addition, this compound has also been found to exhibit anti-inflammatory and anti-microbial properties.
properties
IUPAC Name |
2-amino-5-iodo-3-methylbenzaldehyde | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8INO/c1-5-2-7(9)3-6(4-11)8(5)10/h2-4H,10H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKULPUZMSGPMSV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1N)C=O)I | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8INO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701293330 | |
Record name | 2-Amino-5-iodo-3-methylbenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701293330 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.06 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
108857-26-7 | |
Record name | 2-Amino-5-iodo-3-methylbenzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=108857-26-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Amino-5-iodo-3-methylbenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701293330 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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